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Compound of Interest

Compound Name: GNE-149

Cat. No.: B12411577 Get Quote

GNE-149 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of GNE-149. Below

you will find frequently asked questions (FAQs), troubleshooting guides, detailed experimental

protocols, and a summary of quantitative data to facilitate your research.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for dissolving GNE-149?

A1: GNE-149 is soluble in dimethyl sulfoxide (DMSO).[1] For optimal results, it is

recommended to use a fresh, unopened container of DMSO, as it is hygroscopic and absorbed

water can affect solubility.[1]

Q2: I am having trouble dissolving GNE-149 in DMSO. What can I do?

A2: If you encounter solubility issues, gentle warming of the solution to 60°C and

ultrasonication can aid in dissolution.[1] Ensure the vial is properly sealed during warming to

prevent solvent evaporation.

Q3: What are the recommended storage conditions for solid GNE-149?

A3: For short-term storage (days to weeks), solid GNE-149 should be kept in a dry, dark place

at 0 - 4°C. For long-term storage (months to years), it is recommended to store it at -20°C. The
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compound is stable for several weeks at ambient temperature during standard shipping.

Q4: How should I store GNE-149 stock solutions?

A4: Prepared stock solutions of GNE-149 should be aliquoted to prevent repeated freeze-thaw

cycles.[1][2] For storage up to one month, -20°C is suitable. For longer-term storage up to six

months, -80°C is recommended.[1][2] Stock solutions should be protected from light.[1][2]

Q5: Can I use other solvents besides DMSO?

A5: While DMSO is the recommended and tested solvent for GNE-149, other organic solvents

may be used, but their suitability and the compound's solubility and stability in them would need

to be determined empirically by the researcher.

Quantitative Data Summary
The following tables provide a summary of the known quantitative data for GNE-149 solubility

and stability.

Table 1: GNE-149 Solubility

Solvent Concentration Method

DMSO 50 mg/mL (99.29 mM)
Ultrasonic and warming to

60°C may be required.

Table 2: GNE-149 Stability and Storage
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Form
Storage
Temperature

Duration Notes

Solid 0 - 4°C Days to weeks Keep dry and dark.

Solid -20°C Months to years Keep dry and dark.

Stock Solution (in

DMSO)
-20°C Up to 1 month

Protect from light;

aliquot to avoid

freeze-thaw cycles.

Stock Solution (in

DMSO)
-80°C Up to 6 months

Protect from light;

aliquot to avoid

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM GNE-149 Stock Solution in DMSO

Materials:

GNE-149 (Molecular Weight: 503.59 g/mol )

Anhydrous/Low-water content DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Procedure:

Weighing the Compound: Accurately weigh out the desired amount of GNE-149. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.04 mg of GNE-149.
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Adding Solvent: Add the calculated volume of fresh DMSO to the vial containing the GNE-
149. For a 10 mM solution with 5.04 mg of GNE-149, add 1 mL of DMSO.

Dissolution:

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, gently warm the solution to 60°C for a short period.

Alternatively, or in combination with warming, use an ultrasonic bath to aid dissolution.[1]

Aliquotting and Storage:

Once the GNE-149 is completely dissolved, dispense the stock solution into smaller,

single-use aliquots in sterile microcentrifuge tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1][2]

Ensure the tubes are well-sealed and protected from light.[1][2]

Signaling Pathway and Experimental Workflow
GNE-149 is a full antagonist and a selective estrogen receptor degrader (SERD) of Estrogen

Receptor Alpha (ERα).[1] The following diagram illustrates the classical genomic ERα signaling

pathway and the points of inhibition by GNE-149.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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